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Compound of Interest

Compound Name: Procyanidin B2

Cat. No.: B192186 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Procyanidin B2's performance in promoting hair growth against other

alternatives, supported by experimental data from key published studies. The following sections

detail the experimental protocols, quantitative outcomes, and proposed mechanisms of action

to facilitate the replication and extension of these findings.

Executive Summary
Procyanidin B2, a naturally occurring flavonoid found in apples, has demonstrated significant

hair growth-promoting effects in a series of in vitro, in vivo, and human clinical studies.

Research highlights its ability to stimulate the proliferation of hair epithelial cells, induce the

anagen (growth) phase of the hair cycle, and increase hair density and diameter.

Mechanistically, Procyanidin B2 is believed to exert its effects through the inhibition of Protein

Kinase C (PKC) isozymes and by counteracting the catagen-inducing effects of Transforming

Growth Factor-beta (TGF-β). Comparative studies suggest its efficacy is comparable to, and in

some aspects potentially superior to, established hair loss treatments like minoxidil, particularly

concerning side effects.

Quantitative Data Comparison
The following tables summarize the key quantitative findings from pivotal studies on

Procyanidin B2 and its comparators.

Table 1: In Vitro Proliferation of Murine Hair Epithelial Cells
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Treatment Concentration
Proliferation Rate
(% of Control)

Source

Procyanidin B2 30 µM ~300% [1]

Procyanidin C-1 3 µM ~220% [1]

Minoxidil Optimal Concentration ~160% [2]

(-)-epicatechin Not Specified Minimal Activity [3]

Table 2: In Vivo Hair Growth in C3H Mice (Topical Application)

Treatment (1%)
Mean Hair
Regeneration Area
(%)

Standard Deviation Source

Procyanidin B2 69.6% ± 21.8% [1]

Procyanidin B3 80.9% ± 13.0% [1]

Procyanidin C-1 78.3% ± 7.6% [3]

Minoxidil 81.2% ± 10.5% [3]

Vehicle (Control) 41.7% ± 16.3% [1]

Table 3: Human Clinical Trials for Androgenetic Alopecia (Topical Application)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://turkjdermatol.com/pdf/337910e4-2271-4883-88bd-db7abaf5adda/articles/tjd.tjd_41_22/TDD-16-108-En.pdf
https://turkjdermatol.com/pdf/337910e4-2271-4883-88bd-db7abaf5adda/articles/tjd.tjd_41_22/TDD-16-108-En.pdf
https://www.scribd.com/document/308323347/Procyanidin-B2-Apple-Hair-Growth
https://img.cosmeticsandtoiletries.com/files/base/allured/all/image/2020/06/ct.CT_116_12_061_09.pdf
https://turkjdermatol.com/pdf/337910e4-2271-4883-88bd-db7abaf5adda/articles/tjd.tjd_41_22/TDD-16-108-En.pdf
https://turkjdermatol.com/pdf/337910e4-2271-4883-88bd-db7abaf5adda/articles/tjd.tjd_41_22/TDD-16-108-En.pdf
https://img.cosmeticsandtoiletries.com/files/base/allured/all/image/2020/06/ct.CT_116_12_061_09.pdf
https://img.cosmeticsandtoiletries.com/files/base/allured/all/image/2020/06/ct.CT_116_12_061_09.pdf
https://turkjdermatol.com/pdf/337910e4-2271-4883-88bd-db7abaf5adda/articles/tjd.tjd_41_22/TDD-16-108-En.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Duration

Change in
Total Hair
Count (per
0.25 cm²)

Change in
Terminal Hair
Count (per
0.25 cm²)

Source

1% Procyanidin

B2
4 months +3.67 ± 4.09 Not Reported [4]

Placebo 4 months -2.54 ± 4.00 Not Reported [4]

1% Procyanidin

B2
6 months +6.68 ± 5.53 +1.99 ± 2.58 [5]

Placebo 6 months +0.08 ± 4.56 -0.82 ± 3.40 [5]

Detailed Experimental Protocols
In Vitro Murine Hair Epithelial Cell Proliferation Assay

Cell Isolation and Culture: Hair epithelial cells were isolated from the dorsal skin of

C3H/HeNCrj mice and cultured in MCDB 153 medium. Dermal fibroblasts were obtained

from the EDTA-trypsin-treated dermis of the same mouse strain and cultured in DMEM

medium[2].

Treatment: Procyanidin B2, purified from apples to a purity exceeding 94% (w/w), was

added to the cell culture at various concentrations. Minoxidil and (-)-epicatechin were used

as comparative compounds[3].

Assay: The growth-promoting activity was evaluated by measuring the proliferation of the

hair epithelial cells relative to a control group. The cells were cultured for 5 days with the

respective treatments[1].

In Vivo Murine Hair Growth Study
Animal Model: C3H/HeSlc mice in the telogen (resting) phase of the hair cycle were used[3].

Treatment: The dorsal area of the mice was shaved. A 1% solution of Procyanidin B2,

Procyanidin C-1, or minoxidil in a vehicle was topically applied. The vehicle without the active

compounds served as the control[3].
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Evaluation: The hair-growing activity was assessed by measuring the area of hair

regeneration as a percentage of the total shaven area[1].

Human Clinical Trials for Androgenetic Alopecia
Study Design: Double-blind, placebo-controlled clinical trials were conducted on male

subjects with androgenetic alopecia[4][5].

Topical Formulation: A 1% (w/w) Procyanidin B2 tonic was prepared. The formulation

included 70% ethanol, 10% 1,3-butylene glycol, and other excipients. The placebo was the

same vehicle without Procyanidin B2[6].

Application: Subjects applied approximately 1.8 mL of the tonic to the affected scalp area

twice daily, delivering a daily dose of about 30 mg of Procyanidin B2[6].

Evaluation: Hair growth was evaluated using macrophotography to determine the change in

the number of total and terminal hairs (defined as hairs with a diameter greater than 60 µm)

in a designated 0.25 cm² area of the scalp. Hair diameter was also measured[5].

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action of Procyanidin B2
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Caption: Procyanidin B2's proposed mechanism of action in promoting hair growth.
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In Vivo Murine Hair Growth Experimental Workflow
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Caption: Workflow for the in vivo murine hair growth study.

Human Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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